Cas no 871329-62-3 (3-Fluoro-5-methoxycarbonylphenylboronic acid)

• Product Name: 3-Fluoro-5-methoxycarbonylphenylboronic acid
• CAS No: 871329-62-3
• MF: C₈H₈BFO₄
• MW: 197.956126213074
• MDL: MFCD07363749
• CID: 719298
• PubChem ID: 44717206
• Update Time: 2024-10-26

3-Fluoro-5-methoxycarbonylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-5-(methoxycarbonyl)phenyl)boronic acid
• 3-Fluoro-5-(methoxycarbonyl)benzeneboronic acid
• 3-Fluoro-5-methoxycarbonylphenylboronic Acid
• (3-fluoro-5-methoxycarbonylphenyl)boronic acid
• Benzoic acid,3-borono-5-fluoro-, 1-methyl ester (9CI)
• 3-fluoro-5-(methoxycarbonyl)phenylboronic acid
• METHYL 3-BORONO-5-FLUOROBENZOATE
• (3-Fluoro-5-Methoxycarbonyl)Benzeneboronic Acid
• [3-Fluoro-5-(methoxycarbonyl)phenyl]boronic acid
• KSC657S1F
• VKHJVASTGLPBBL-UHFFFAOYSA-N
• ZX-A
• (3-Fluoro-5-methoxycarbonyl-phenyl)boronic acid
• AKOS006344213
• SY024056
• (3-Fluoro-5-(methoxycarbonyl)phenyl)boronic acid;3-Fluoro-5-methoxycarbonylphenylboronic acid
• DB-017971
• MFCD07363749
• 3-Fluoro-5-methoxycarbonylphenylboronicAcid
• AB30683
• DTXSID50660113
• CS-0067554
• (3-fluoro-5-methoxycarbonylphenyl)boronic acid, AldrichCPR
• SCHEMBL14920217
• AS-31285
• EN300-316496
• 871329-62-3
• 3-Fluoro-5-methoxycarbonylphenylboronic acid

• MDL： MFCD07363749
• Inchi： 1S/C8H8BFO4/c1-14-8(11)5-2-6(9(12)13)4-7(10)3-5/h2-4,12-13H,1H3
• InChI Key： VKHJVASTGLPBBL-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(B(O)O)C=C(F)C=1)OC

Computed Properties

• Exact Mass: 198.05000
• Monoisotopic Mass: 198.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.33
• Melting Point: 138-142
• Boiling Point: 372.5°C at 760 mmHg
• Flash Point: 179.1°C
• Refractive Index: 1.513
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 66.76000
• LogP: -0.70790

3-Fluoro-5-methoxycarbonylphenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters